Cas no 67744-48-3 (1,7-Dimethyl-1,4-diazepane)

1,7-Dimethyl-1,4-diazepane is a heterocyclic organic compound featuring a seven-membered diazepane ring with methyl substituents at the 1 and 7 positions. This structure imparts unique steric and electronic properties, making it a valuable intermediate in organic synthesis and pharmaceutical research. Its rigid yet flexible ring system facilitates the development of ligands and catalysts, particularly in asymmetric synthesis. The compound's stability and solubility in common organic solvents enhance its utility in diverse chemical transformations. Additionally, its potential as a building block for bioactive molecules underscores its relevance in medicinal chemistry, particularly for designing novel therapeutics targeting neurological and cardiovascular systems.

1,7-Dimethyl-1,4-diazepane structure

Product Name:1,7-Dimethyl-1,4-diazepane

CAS No:67744-48-3

MF:C₇H₁₆N₂

MW:128.215341567993

CID:2083966

PubChem ID:12438050

Update Time:2025-05-27

1,7-Dimethyl-1,4-diazepane Chemical and Physical Properties

Names and Identifiers

- 1,7-Dimethyl-1,4-diazepane
- Hexahydro-1,7-dimethyl-1H-1,4-diazepine
- DTXSID101278316
- MFCD19221307
- SCHEMBL22790125
- 67744-48-3
- AKOS006356506
- DB-225991
- SY025923
- (7R)-1,7-dimethyl-1,4-diazepane
- AC6586
- MDL： MFCD19221307
- Inchi： 1S/C7H16N2/c1-7-3-4-8-5-6-9(7)2/h7-8H,3-6H2,1-2H3
- InChI Key： GIMAROBSJRYMIO-UHFFFAOYSA-N
- SMILES： N1(C)CCNCCC1C

Computed Properties

Exact Mass: 128.13100
Monoisotopic Mass: 128.131348519Da
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 2
Heavy Atom Count: 9
Rotatable Bond Count: 0
Complexity: 83
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 1
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 0.4
Topological Polar Surface Area: 15.3Å²

Experimental Properties

Boiling Point: 58-58.5℃ at 12 mmHg
PSA: 15.27000
LogP: 0.56670

1,7-Dimethyl-1,4-diazepane Pricemore >>

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Chemenu	CM284915-1g	1,7-Dimethyl-1,4-diazepane	67744-48-3	95%	1g	$351	2021-06-09
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Apollo Scientific	OR470722-1g	1,7-Dimethyl-1,4-diazepane	67744-48-3		1g	£553.00	2023-09-02
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